Cas no 1782402-51-0 (2-Chloroquinolin-7-amine)

• Product Name: 2-Chloroquinolin-7-amine
• CAS No: 1782402-51-0
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 4756638
• PubChem ID: 73012556
• Update Time: 2026-02-26

2-Chloroquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloroquinolin-7-amine
• E77107
• BS-52055
• DB-377254
• 2-Chloro-7-quinolinamine
• SCHEMBL24954764
• 1782402-51-0

• Inchi： 1S/C9H7ClN2/c10-9-4-2-6-1-3-7(11)5-8(6)12-9/h1-5H,11H2
• InChI Key： BXQKZADTKDATBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC(=CC2=N1)N

Computed Properties

• Exact Mass: 178.029776g/mol
• Monoisotopic Mass: 178.029776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9
• Molecular Weight: 178.62g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-Chloroquinolin-7-amine

Comprehensive Overview of 2-Chloroquinolin-7-amine (CAS No. 1782402-51-0): Properties, Applications, and Industry Trends

2-Chloroquinolin-7-amine (CAS No. 1782402-51-0) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This chloroquinoline derivative features a unique molecular structure combining a chloro-substituted quinoline backbone with an amine functional group at the 7-position, making it a valuable intermediate for various synthetic applications. Recent literature indicates growing interest in this compound due to its potential role in developing kinase inhibitors and antimicrobial agents.

The compound's physicochemical properties contribute to its versatility. With a molecular formula of C₉H₇ClN₂ and molecular weight of 178.62 g/mol, 2-Chloroquinolin-7-amine demonstrates moderate solubility in polar organic solvents while remaining stable under standard laboratory conditions. Researchers particularly value its electron-rich nitrogen heterocycle, which facilitates diverse cross-coupling reactions—a feature frequently explored in current medicinal chemistry studies addressing drug-resistant pathogens and chronic inflammation pathways.

In pharmaceutical applications, 1782402-51-0 serves as a key precursor for developing small molecule therapeutics. The compound's structural motif appears in several clinical-stage compounds targeting protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Recent patent filings highlight derivatives of this molecule showing promise as JAK/STAT pathway modulators, aligning with industry focus on immunomodulatory drugs for autoimmune disorders.

The agrochemical sector utilizes 2-Chloroquinolin-7-amine in developing novel crop protection agents. Its chloroquinoline core demonstrates efficacy against various plant pathogens, addressing growing concerns about food security and sustainable agriculture. Manufacturers are investigating its potential in next-generation fungicides that meet stringent environmental regulations—a response to increasing consumer demand for eco-friendly pesticides.

From a synthetic chemistry perspective, CAS 1782402-51-0 enables innovative scaffold hopping strategies. The compound's reactive chloro group permits palladium-catalyzed couplings, while its nucleophilic amine facilitates amide bond formation—critical for constructing diverse chemical libraries in high-throughput screening programs. These attributes make it valuable for fragment-based drug discovery, particularly in structure-activity relationship (SAR) studies.

Market analysts note rising demand for 2-Chloroquinolin-7-amine in contract research organizations (CROs) and academic laboratories. The compound's availability through major chemical suppliers with >98% purity supports its adoption in hit-to-lead optimization workflows. Quality control protocols typically employ HPLC analysis and mass spectrometry to ensure batch consistency—a critical factor for researchers investigating precision medicine applications.

Environmental and green chemistry considerations are shaping the future of 1782402-51-0 applications. Recent studies explore catalytic amination methods to produce this compound with reduced organic waste generation, responding to the pharmaceutical industry's push toward sustainable synthesis. Such developments align with global initiatives like the UN Sustainable Development Goals (SDGs) for responsible chemical production.

Safety assessments indicate that 2-Chloroquinolin-7-amine requires standard laboratory precautions comparable to similar nitrogen-containing heterocycles. Proper personal protective equipment (PPE) including gloves and goggles is recommended when handling the material. Storage typically involves moisture-controlled environments to maintain stability, with many suppliers offering custom packaging solutions for research-scale quantities.

The intellectual property landscape surrounding CAS No. 1782402-51-0 shows increasing activity, particularly in composition-of-matter patents for therapeutic formulations. Legal experts note that derivative compounds containing this scaffold appear in filings related to orphan drug designations and combination therapies—trends reflecting the broader pharmaceutical industry's focus on targeted treatments.

Analytical characterization of 2-Chloroquinolin-7-amine typically involves NMR spectroscopy (1H and 13C), FT-IR analysis, and elemental analysis. Advanced techniques like X-ray crystallography have been employed to study its solid-state properties, providing insights valuable for cocrystal engineering—an emerging approach to improve drug bioavailability.

Supply chain specialists highlight the importance of Good Manufacturing Practice (GMP)-compliant production for 1782402-51-0 when used in preclinical development. Many custom synthesis providers now offer kilogram-scale production with regulatory documentation packages, catering to the needs of drug discovery teams working toward IND submission requirements.

Future research directions for this compound may explore its potential in bioconjugation chemistry for antibody-drug conjugates (ADCs) or as a building block for metal-organic frameworks (MOFs) with catalytic applications. The versatility of the chloroquinoline-amine structure continues to inspire innovation across multiple scientific disciplines, from materials science to chemical biology.